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Cat. No.: B090083

Kanamycin Sulfate: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties of
Kanamycin sulfate, a widely used aminoglycoside antibiotic. The document details its
molecular weight, chemical formula, and the typical composition of the pharmaceutical-grade
substance. Furthermore, it outlines key experimental protocols for the determination of its
molecular weight and the assessment of its purity, crucial for quality control and research
applications.

Core Chemical and Physical Data

Kanamycin is an antibiotic complex produced by Streptomyces kanamyceticus. The complex
consists of three main components: Kanamycin A, which is the major and most active
component, and two minor, structurally related components, Kanamycin B and Kanamycin C.
[1] Commercially available Kanamycin is typically in the form of its sulfate salt to improve its
stability and solubility. Pharmaceutical-grade Kanamycin sulfate is predominantly composed
of Kanamycin A sulfate.[2]

The United States Pharmacopeia (USP) mandates that Kanamycin Sulfate must have a
potency of not less than 750 pg of kanamycin per mg, calculated on a dried basis.[3][4] The
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European Pharmacopoeia specifies that the content of Kanamycin B should not exceed 4.0%.

[5]

The following table summarizes the molecular weight and chemical formula for Kanamycin
sulfate and its primary components.

] ) Molecular
Chemical Molecular Chemical .
. Weight
Compound Formula (Free Weight (Free Formula
(Sulfate Salt) (
Base) Base) (g/mol) (Sulfate Salt)
g/mol )
_ C18H36N4011 -
Kanamycin A C18H36N4011 484.50 582.58
H2S504

C18H37N5010 -  483.51 (free

Kanamycin B C18H37N5010 483.51 )
xH2S04 base basis)
Not typically

Kanamycin C C18H36N4011 484.50 isolated as a Not applicable
sulfate salt

Kanamycin Primarily 484.50 (as

) ) C18H38N4015S 582.6
Sulfate (USP/EP) Kanamycin A Kanamycin A)

Experimental Protocols

Accurate determination of molecular weight and purity is essential for the characterization and
quality control of Kanamycin sulfate. The following sections detail established methodologies
for these analyses.

High-Performance Liquid Chromatography (HPLC) for
Purity and Assay

HPLC is the standard method for determining the purity of Kanamycin sulfate and for
assaying its potency. The United States Pharmacopeia outlines a specific HPLC method for
this purpose.[3][6]
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Principle: This method utilizes a reversed-phase HPLC system with electrochemical detection
to separate Kanamycin from its related substances and degradation products. The
concentration of Kanamycin is determined by comparing the peak area of the sample to that of
a known standard.

Methodology:

» Mobile Phase: A suitable mobile phase, as specified in the relevant pharmacopeia, is used.
An example from a research study consists of a mixture of 0.1 M disodium tetraborate (pH
9.0) and water (25:75, v/v) supplemented with 0.5 g/L sodium octanesulfonate.[7]

e Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 um particle size) is
typically employed.[7]

o Detector: An electrochemical detector is specified in the USP monograph.[6] UV detection at
205 nm has also been reported.[7]

o Standard Preparation: A standard solution of USP Kanamycin Sulfate Reference Standard
is prepared at a known concentration.

o Sample Preparation: A solution of the Kanamycin sulfate sample is prepared at a
concentration similar to the standard solution.

o Chromatographic Conditions: The flow rate is typically around 1.0 mL/min, and the column
temperature is maintained at a constant temperature, for example, 50°C.[7]

e Analysis: Equal volumes of the standard and sample solutions are injected into the
chromatograph. The peak areas for Kanamycin in both chromatograms are recorded. The
purity is determined by comparing the area of the main Kanamycin peak to the total area of
all peaks. The potency is calculated by comparing the peak area of the sample to that of the
standard.

Mass Spectrometry (MS) for Molecular Weight
Determination and ldentification

Mass spectrometry is a powerful technique for confirming the molecular weight of Kanamycin
and identifying its components. Liquid chromatography-mass spectrometry (LC-MS) is often
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employed for this purpose.[8]

Principle: The Kanamycin sulfate sample is introduced into the mass spectrometer, where the

molecules are ionized. The mass-to-charge ratio (m/z) of the resulting ions is then measured,

allowing for the determination of the molecular weight of the components.

Methodology:

Sample Preparation: The Kanamycin sulfate sample is dissolved in a suitable solvent,
typically a mixture of water and an organic solvent like acetonitrile.[8]

Chromatographic Separation (LC-MS): The sample is injected into an HPLC system coupled
to the mass spectrometer. A C18 column or a hydrophilic interaction chromatography (HILIC)
column can be used for separation.[9]

lonization: Electrospray ionization (ESI) is a common ionization technique for
aminoglycosides like Kanamycin.

Mass Analysis: The mass analyzer (e.g., quadrupole, time-of-flight) separates the ions based
on their m/z ratio.

Data Analysis: The resulting mass spectrum will show peaks corresponding to the molecular
ions of Kanamycin A, Kanamycin B, and any other related substances present in the sample.
The accurate mass measurement allows for the confirmation of the elemental composition.

Logical Relationship of Kanamycin and its Sulfate
Salt

The following diagram illustrates the simple chemical relationship between the active

pharmaceutical ingredient, Kanamycin, and its commercially available salt form, Kanamycin

sulfate.
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C18H36N4011
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Kanamycin Sulfate
Ci1sH36N4011 - H2SO4

Sulfuric Acid
H2S0a4
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Caption: Formation of Kanamycin Sulfate from Kanamycin free base.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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kanamycin-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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